Cas no 1062310-07-9 ([(4-ethylphenyl)carbamoyl]methyl thiophene-3-carboxylate)

• Product Name: [(4-ethylphenyl)carbamoyl]methyl thiophene-3-carboxylate
• CAS No: 1062310-07-9
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 5321304
• Update Time: 2025-10-28

[(4-ethylphenyl)carbamoyl]methyl thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((4-ethylphenyl)amino)-2-oxoethyl thiophene-3-carboxylate
• 2-[(4-ethylphenyl)amino]-2-oxoethyl thiophene-3-carboxylate
• STL195096
• [2-(4-ethylanilino)-2-oxoethyl] thiophene-3-carboxylate
• [(4-ethylphenyl)carbamoyl]methyl thiophene-3-carboxylate

• Inchi： 1S/C15H15NO3S/c1-2-11-3-5-13(6-4-11)16-14(17)9-19-15(18)12-7-8-20-10-12/h3-8,10H,2,9H2,1H3,(H,16,17)
• InChI Key： QOPCBEIUMTWHBH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(=O)OCC(NC1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 340
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(4-ethylphenyl)carbamoyl]methyl thiophene-3-carboxylate

Introduction to [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate] and Its Significance in Modern Chemical Research

Compound with the CAS number 1062310-07-9 is a specialized chemical entity that has garnered attention in the field of pharmaceutical and chemical research. The product name, [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate], provides a detailed insight into its molecular structure and potential applications. This compound, characterized by its unique functional groups, holds promise in various scientific domains, particularly in the development of novel therapeutic agents and advanced materials.

The molecular architecture of [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate] consists of a thiophene core, which is a heterocyclic compound known for its stability and reactivity. The presence of a carbamoyl group at the methyl position and an ethylphenyl substituent at another position contributes to its complex interactions with biological systems. These structural features make it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Studies have shown that thiophene-based compounds can exhibit significant biological activity, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate] suggests potential applications in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, such intermediates are invaluable for synthesizing lead compounds that can be further optimized for efficacy and safety. The versatility of [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate] lies in its ability to undergo various chemical transformations, allowing researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate]. By leveraging machine learning algorithms and molecular docking techniques, scientists can simulate how this compound interacts with biological targets. These simulations have revealed promising leads for further experimental validation.

The synthesis of [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate] represents a significant achievement in organic chemistry. The multi-step synthesis process involves careful control of reaction conditions to ensure high yield and purity. Researchers have employed advanced catalytic systems and purification techniques to achieve optimal results. This underscores the compound's importance as a benchmark in synthetic chemistry.

In the context of drug development, the pharmacokinetic properties of [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate] are under intense scrutiny. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles, making it a promising candidate for further clinical investigation.

The role of thiophene derivatives in material science cannot be overlooked either. These compounds have been explored for their applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties of thiophene-based materials make them ideal candidates for enhancing the performance of these devices.

The future prospects of [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate] are vast and multifaceted. As research continues to uncover new applications, this compound is likely to play a pivotal role in both academic and industrial settings. Its potential as a therapeutic agent, synthetic intermediate, and material component highlights its significance in modern chemical research.

In conclusion, the compound with CAS number 1062310-07-9, known as [(4-ethylphenyl)carbamoyl)methyl thiophene-3-carboxylate], represents a fascinating subject of study with numerous implications across various scientific disciplines. Its unique structure and versatile applications make it a valuable asset in the pursuit of new discoveries and innovations.